
Commercial Suppliers and Research
Applications of Vitamin K1-13C6: A Technical

Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vitamin K1-13C6

Cat. No.: B12417779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and research applications of Vitamin K1-13C6, a stable isotope-labeled internal standard

crucial for accurate quantification in metabolic studies. This document details commercial

suppliers, presents quantitative data in a structured format, outlines a detailed experimental

protocol for its use in liquid chromatography-mass spectrometry (LC-MS/MS), and visualizes

key biological and experimental workflows.

Commercial Availability of Vitamin K1-13C6
Vitamin K1-13C6 is available from several reputable suppliers catering to the research

community. The products are typically offered with high isotopic and chemical purity, ensuring

reliability in sensitive analytical methods. Below is a summary of offerings from key suppliers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12417779?utm_src=pdf-interest
https://www.benchchem.com/product/b12417779?utm_src=pdf-body
https://www.benchchem.com/product/b12417779?utm_src=pdf-body
https://www.benchchem.com/product/b12417779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name
Catalog
Number
(Example)

Purity/Isotopic
Enrichment

Formulation

Sigma-Aldrich

Vitamin K1-

4a,5,6,7,8,8a-

13C6

809888
≥99 atom % 13C,

≥98% (CP)
Solid

Vitamin K1-13C6

solution
V-041-1ML Not specified

5 μg/mL in

ethanol

MedChemExpres

s
Vitamin K1-13C6 HY-13045S Not specified

50 μg (109.5 μM

* 1 mL in

Ethanol)

GlpBio Vitamin K1-13C6 GC13045 Not specified
5 μg (11.05 μM *

1 mL in Ethanol)

Cambridge

Isotope

Laboratories, Inc.

VITAMIN K1

(PHYLLOQUINO

NE)

Varies by

distributor
Varies

Neat or in

solution

The Vitamin K Cycle: A Core Signaling Pathway
Vitamin K1 is a critical cofactor in the post-translational modification of specific proteins, a

process essential for blood coagulation and bone metabolism.[1][2][3] The vitamin K cycle is a

series of enzymatic reactions that recycle vitamin K, allowing a small amount to be reused

multiple times for protein carboxylation.[3][4] In this cycle, the reduced form of vitamin K,

vitamin K hydroquinone (KH2), is a cofactor for the enzyme γ-glutamyl carboxylase (GGCX),

which converts glutamate residues on vitamin K-dependent proteins to γ-carboxyglutamate

(Gla). This modification is crucial for the biological activity of these proteins. During this

reaction, vitamin K hydroquinone is oxidized to vitamin K epoxide (KO). The enzyme vitamin K

epoxide reductase (VKOR) then reduces vitamin K epoxide back to the quinone form, which is

subsequently reduced back to the active hydroquinone form, completing the cycle.
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A diagram of the Vitamin K cycle and its role in protein carboxylation.

Experimental Protocol: Quantification of Vitamin K1
in Plasma using LC-MS/MS with a Vitamin K1-13C6
Internal Standard
The use of a stable isotope-labeled internal standard, such as Vitamin K1-13C6, is the gold

standard for the accurate quantification of Vitamin K1 in biological matrices by LC-MS/MS. The

internal standard compensates for variations in sample preparation and matrix effects, leading

to reliable and reproducible results.

Materials and Reagents
Vitamin K1-13C6: As a solution in ethanol (e.g., from Sigma-Aldrich, MedChemExpress).

Plasma samples: Collected in tubes containing an anticoagulant (e.g., EDTA). Samples

should be protected from light.

Solvents: HPLC-grade methanol, acetonitrile, cyclohexane, and water.
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Solid Phase Extraction (SPE) Columns: As needed for sample cleanup.

LC-MS/MS system: A high-performance liquid chromatograph coupled to a tandem mass

spectrometer.

Sample Preparation
Spiking with Internal Standard: To 500 µL of plasma sample, add a known amount of

Vitamin K1-13C6 internal standard solution.

Protein Precipitation: Add 1.5 mL of acetonitrile to the plasma sample, vortex for 20 seconds,

and centrifuge to precipitate proteins.

Liquid-Liquid Extraction: Alternatively, after protein precipitation, perform a liquid-liquid

extraction with a non-polar solvent like cyclohexane.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle

stream of nitrogen. Reconstitute the dried extract in an appropriate solvent mixture (e.g.,

15:85 water:methanol) for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation: Use a suitable C18 or other appropriate column to separate

Vitamin K1 from other matrix components. An isocratic or gradient mobile phase of methanol

and water with additives like ammonium formate can be employed.

Mass Spectrometry Detection: Operate the mass spectrometer in Multiple Reaction

Monitoring (MRM) mode. Select specific precursor and product ion transitions for both

Vitamin K1 and Vitamin K1-13C6. Atmospheric Pressure Chemical Ionization (APCI) is often

more sensitive than Electrospray Ionization (ESI) for Vitamin K1 analysis.

Data Analysis
Quantification: Determine the concentration of Vitamin K1 in the samples by comparing the

peak area ratio of the analyte to the internal standard against a calibration curve prepared

with known concentrations of Vitamin K1 and a fixed concentration of the internal standard.
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A typical workflow for the quantification of Vitamin K1 in plasma using LC-MS/MS.
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Application in Metabolic Flux Analysis
Vitamin K1-13C6 can also be employed as a tracer in 13C-Metabolic Flux Analysis (13C-

MFA). This advanced technique allows researchers to track the flow of carbon atoms through

metabolic pathways. By introducing 13C-labeled Vitamin K1 into a biological system, the

incorporation of the heavy isotope into downstream metabolites can be monitored by mass

spectrometry or NMR. This provides quantitative insights into the activity of metabolic pathways

in real-time and under various physiological or pathological conditions. While detailed protocols

are specific to the experimental question, the general workflow involves introducing the labeled

substrate, allowing for metabolic processing, extracting metabolites, and analyzing the isotopic

enrichment patterns.

This guide provides a foundational understanding of the commercial landscape and research

utility of Vitamin K1-13C6. For specific applications, researchers are encouraged to consult the

detailed methodologies provided in the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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